Cas no 28620-12-4 (6-Nitro-1,3-benzothiazol-2-ol)

• Product Name: 6-Nitro-1,3-benzothiazol-2-ol
• CAS No: 28620-12-4
• MF: C₇H₄N₂O₃S
• MW: 196.183259963989
• MDL: MFCD00239350
• CID: 53353
• PubChem ID: 24867713
• Update Time: 2025-04-18

6-Nitro-1,3-benzothiazol-2-ol Chemical and Physical Properties

Names and Identifiers

• 6-Nitrobenzo[d]thiazol-2(3H)-one
• 6-Nitro-2-benzothiazolinone
• 6-NITRO-2(3H)-BENZOTHIAZOLONE
• 6-nitro-2,3-dihydro-1,3-benzothiazol-2-one
• 6-nitro-3H-1,3-benzothiazol-2-one
• 2(3H)-Benzothiazolone,6-nitro
• 6-nitro-1,3-benzothiazol-2(3H)-one
• 6-nitro-1,3-benzothiazol-2-ol
• 6-nitro-2(3H)-benzthiazolone
• 6-Nitro-3H-benzothiazol-2-on
• 6-nitro-3H-benzothiazol-2-one
• 6-nitrobenzothiazol-2(3H)-one
• 6-nitrobenzothiazol-2-ol
• 6-nitrobenzothiazolin-2-one
• F1930-0018
• 2(3H)-Benzothiazolone, 6-nitro-
• PubChem21729
• 6-nitrobenzothiazol-2-one
• KSC495G5F
• 6-nitro-2-benzothiazolinone,
• 2-Hydroxy-6-nitro-benzothiazol
• 6-Nitrobenzothi
• 6-Nitro-2-(3H)-Benzothiazolone
• InChI=1/C7H4N2O3S/c10-7-8-5-2-1-4(9(11)12)3-6(5)13-7/h1-3H,(H,8,10
• AKOS000437981
• SCHEMBL3044845
• DTXSID50182800
• QITPMSSAFSZYOP-UHFFFAOYSA-N
• DS-15295
• A5412
• Q-101908
• SR-01000644272-1
• CS-W015707
• MFCD00239350
• BP-10119
• AKOS000268348
• 28620-12-4
• CCG-55236
• FT-0638790
• STK391570
• DB-005397
• DTXCID50105291
• 6-Nitro-1,3-benzothiazol-2-ol

• MDL： MFCD00239350
• Inchi： 1S/C7H4N2O3S/c10-7-8-5-2-1-4(9(11)12)3-6(5)13-7/h1-3H,(H,8,10)
• InChI Key： QITPMSSAFSZYOP-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC(=CC1=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 195.99400
• Monoisotopic Mass: 195.994263
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.6
• Topological Polar Surface Area: 100

Experimental Properties

• Color/Form: Not available
• Density: 1.603
• Melting Point: 246 °C (dec.) (lit.)
• Boiling Point: 468.1°C at 760 mmHg
• Flash Point: 236.9 °C
• Refractive Index: 1.701
• PSA: 106.92000
• LogP: 2.02100
• Solubility: Not available

6-Nitro-1,3-benzothiazol-2-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature